![molecular formula C17H22N4OS B7536305 2-ethyl-4-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)-1,3-thiazole-5-carboxamide](/img/structure/B7536305.png)
2-ethyl-4-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)-1,3-thiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethyl-4-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)-1,3-thiazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-ethyl-4-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)-1,3-thiazole-5-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines. It has also been shown to inhibit the growth of cancer cells and exhibit antibacterial activity. In addition, the compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 2-ethyl-4-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)-1,3-thiazole-5-carboxamide in lab experiments include its potential therapeutic applications and its ability to exhibit anti-inflammatory, anti-cancer, and antibacterial properties. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.
Future Directions
Future research on 2-ethyl-4-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)-1,3-thiazole-5-carboxamide should focus on further elucidating its mechanism of action and potential therapeutic applications. Studies should also investigate the compound's potential side effects and toxicity. In addition, future research should explore the potential of this compound as a therapeutic agent for other neurological disorders.
Synthesis Methods
The synthesis of 2-ethyl-4-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)-1,3-thiazole-5-carboxamide involves the reaction of 2-ethyl-4-methylthiazole-5-carboxylic acid with N-(1-pyridin-2-ylpiperidin-4-yl)amine in the presence of a coupling agent. The resulting product is then purified using column chromatography.
Scientific Research Applications
2-ethyl-4-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)-1,3-thiazole-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-ethyl-4-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4OS/c1-3-15-19-12(2)16(23-15)17(22)20-13-7-10-21(11-8-13)14-6-4-5-9-18-14/h4-6,9,13H,3,7-8,10-11H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEVXPCUPJRKYCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(S1)C(=O)NC2CCN(CC2)C3=CC=CC=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.